Technical Support Center: Epidemiological Studies of First-Generation Oral Contraceptives

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*Infecundin*
CAS No.:	*13577-86-1*
Cat. No.:	*B3047229*

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating confounding variables in epidemiological studies of first-generation oral contraceptive pills (OCPs).

Frequently Asked Questions (FAQs)

Q1: What are the primary confounding variables to consider in studies of first-generation OCPs and cardiovascular events?

A1: Early epidemiological studies investigating the link between first-generation OCPs and cardiovascular events, such as venous thromboembolism (VTE) and myocardial infarction (MI), must account for several key confounding variables. These include, but are not limited to:

- Smoking: Cigarette smoking is a significant risk factor for cardiovascular disease and was also more prevalent among women in the era when first-generation OCPs were widely used. Smoking can interact with the effects of OCPs, potentially amplifying the risk of adverse events.

© 2026 BenchChem. All rights reserved.

- Age: The risk of cardiovascular disease naturally increases with age. Therefore, age must be carefully controlled for in any analysis.
- Socioeconomic Status: Socioeconomic factors can influence a wide range of health behaviors and outcomes, including smoking, diet, and access to healthcare, all of which can confound the association between OCP use and health risks.
- Pre-existing Medical Conditions: A history of conditions such as hypertension, diabetes, and obesity are independent risk factors for cardiovascular disease and must be accounted for.
- New-User Bias: The risk of VTE is highest in the first few months of OCP use.[1] Studies that do not properly account for the duration of use may overestimate the risk associated with long-term use.
- Prescriber Bias: In the past, physicians may have been less likely to prescribe OCPs to women they perceived as being at higher risk for cardiovascular issues, potentially introducing a selection bias.

Q2: How can I statistically control for confounding variables in my analysis?

A2: Several statistical methods can be employed to control for the effects of confounding variables in observational studies of OCPs. The choice of method will depend on the study design and the nature of the data. Common approaches include:

- Stratification: This method involves analyzing the data in subgroups (strata) based on the levels of the confounding variable. For example, you could analyze the risk of VTE in smokers and non-smokers separately.
- Multivariable Regression Analysis: This is a powerful technique that allows for the simultaneous adjustment of multiple confounding variables. Logistic regression is commonly used in case-control studies to calculate adjusted odds ratios, while Cox proportional hazards regression is often used in cohort studies to calculate adjusted hazard ratios.
- Matching: In case-control studies, matching is a technique used to select controls who are similar to the cases with respect to one or more confounding variables, such as age. This helps to ensure that the groups are comparable.

© 2026 BenchChem. All rights reserved.

Q3: Where can I find quantitative data on the risk of adverse events associated with first-generation OCPs?

A3: Several meta-analyses and large-scale epidemiological studies have quantified the risks associated with different generations of OCPs. The tables below summarize some of these findings.

Data Presentation

Table 1: Odds Ratios for Venous Thromboembolism (VTE) by Oral Contraceptive Generation

Oral Contraceptive Generation	Pooled Odds Ratio (95% CI) vs. Non-Users
First-Generation	3.48 (2.01–4.94)[2][3]
Second-Generation	3.08 (2.43–3.74)[2][3]
Third-Generation	4.35 (3.69–5.01)[2][3]

Table 2: Relative Risk for Myocardial Infarction (MI) and Stroke with Combined Oral Contraceptive Use

Outcome	Relative Risk (95% CI) vs. Non-Users	Notes
Myocardial Infarction	1.6 (1.2–2.1)[4]	Risk increases with higher estrogen doses.[4]
Ischemic Stroke	1.7 (1.5–1.9)[4]	First-generation pills may be associated with a higher risk compared to second and third-generation pills.[5]
Fatal Myocardial Infarction (with 50µg estrogen pills)	4.2 (0.5–39.2)[6]	The confidence interval is wide due to the small number of cases.

© 2026 BenchChem. All rights reserved.

Experimental Protocols

Protocol 1: Case-Control Study to Assess Confounding

This protocol outlines a typical case-control study design to investigate the association between first-generation OCP use and a specific outcome (e.g., VTE), while controlling for confounding variables.

- Case and Control Selection:
  - Cases: Identify a cohort of women who have experienced the outcome of interest (e.g., a first-time VTE). Diagnosis should be confirmed through standardized medical record review.
  - Controls: Select a group of women who have not experienced the outcome. Controls should be drawn from the same population as the cases. Matching on key demographic variables like age is often performed at this stage.
- Data Collection:
  - Utilize structured interviews and questionnaires to gather detailed information from both cases and controls.
  - Collect data on lifetime OCP use, including the specific formulations (to identify first-generation pills), duration of use, and time since last use.
  - Obtain comprehensive information on potential confounding variables, including smoking history, body mass index (BMI), history of hypertension and diabetes, and family history of the outcome.
- Statistical Analysis:
  - Use unconditional logistic regression to calculate the odds ratio (OR) for the association between first-generation OCP use and the outcome.
  - Initially, calculate a crude OR without adjusting for confounders.

© 2026 BenchChem. All rights reserved.

- Subsequently, build a multivariable logistic regression model that includes the primary exposure (first-generation OCP use) and the identified potential confounding variables.
- The adjusted OR from the multivariable model provides an estimate of the association between OCP use and the outcome, independent of the included confounders.
- Assess for effect modification by including interaction terms in the model (e.g., an interaction between OCP use and smoking).

Protocol 2: Cohort Study with Propensity Score Matching

This protocol describes a retrospective cohort study design using propensity score matching to minimize confounding by indication.

- Cohort Identification:
  - Using a large healthcare database, identify a cohort of women who initiated OCP use during the period when first-generation pills were available.
  - Identify a comparable cohort of women who did not use OCPs during the same period.
- Propensity Score Development:
  - Develop a propensity score model to estimate the probability of a woman being an OCP user based on a wide range of baseline characteristics (potential confounders) available in the database. These can include age, calendar year, and proxies for socioeconomic status and health-seeking behavior.
- Matching:
  - Match each OCP user to one or more non-users based on their propensity score. This creates two groups with a similar distribution of the measured baseline characteristics.
- Follow-up and Outcome Ascertainment:
  - Follow both cohorts over time to identify the incidence of the outcome of interest (e.g., MI).
- Statistical Analysis:

© 2026 BenchChem. All rights reserved.

- Use a Cox proportional hazards model to calculate the hazard ratio (HR) for the outcome in the OCP user group compared to the non-user group within the matched cohort. The HR provides an estimate of the relative risk, adjusted for the variables included in the propensity score.

Mandatory Visualizations

Here are diagrams to illustrate key concepts described in this technical support center.



Click to download full resolution via product page

Caption: A diagram illustrating the confounding effect of smoking.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow of a typical case-control study design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. The venous thrombotic risk of oral contraceptives, effects of oestrogen dose and progestogen type: results of the MEGA case-control study - PMC [pmc.ncbi.nlm.nih.gov]
- 2. The Risk of Venous Thromboembolism with Different Generation of Oral Contraceptives; a Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 3. researchgate.net [researchgate.net]
- 4. Combined oral contraceptives: the risk of myocardial infarction and ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Case-control study of oral contraceptives and risk of thromboembolic stroke: results from International Study on Oral Contraceptives and Health of Young Women - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Is oral contraceptive use still associated with an increased risk of fatal myocardial infarction? Report of a case-control study - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Technical Support Center: Epidemiological Studies of First-Generation Oral Contraceptives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3047229/docs#technical-support-center-epidemiological-studies-of-first-generation-oral-contraceptives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.